Cas no 1003320-19-1 (5-Chloro-3-(trifluoromethyl)-1H-pyrazole)

5-Chloro-3-(trifluoromethyl)-1H-pyrazole structure
1003320-19-1 structure
Product Name:5-Chloro-3-(trifluoromethyl)-1H-pyrazole
CAS No:1003320-19-1
MF:C4H2ClF3N2
MW:170.520289897919
CID:97657
PubChem ID:23036557
Update Time:2025-04-18

5-Chloro-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-3-(trifluoromethyl)-1H-pyrazole
    • 1H-Pyrazole,5-chloro-3-(trifluoromethyl)-
    • 3-trifluoromethyl-1H-5-chloropyrazole
    • 5-Chloro-3-trifluoromethyl-1H-pyrazole
    • FT-0747965
    • DTXSID50629962
    • 3-chloro-5-(trifluoromethyl)-1H-pyrazole
    • 131797-35-8
    • 4-(Fluorophenyl)methanesulfonylchloride
    • A897476
    • 1003320-19-1
    • MFCD07375186
    • 1H-Pyrazole, 3-chloro-5-(trifluoromethyl)-
    • AKOS015850264
    • AB41391
    • 5-chloro-3-(trifluoromethyl)pyrazole
    • J-500557
    • CS-0043776
    • TS-01464
    • 5-chloro-3-trifluoromethylpyrazole
    • DS-0538
    • A909133
    • SCHEMBL2578654
    • SY112741
    • FT-0647978
    • Inchi: 1S/C4H2ClF3N2/c5-3-1-2(9-10-3)4(6,7)8/h1H,(H,9,10)
    • InChI Key: MOIFODGGQARBFF-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(F)(F)F)NN=1

Computed Properties

  • Exact Mass: 169.98600
  • Monoisotopic Mass: 169.9858603g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • PSA: 28.68000
  • LogP: 2.08190
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